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Compound Focus: Tetramisole Hydrochloride

CAS No.: 5086-74-8

Cat. No.: S545048

Experimental Evidence & Protocols

Key historical experiments detail the paralyzing action of tetramisole. The following table summarizes a

foundational experimental protocol and its findings.

Experimental Parameter Details from Literature

Preparation Live Ascaris lumbricoides and isolated somatic muscle preparations [1].
Drug Application Tetramisole applied at concentrations of 10 pg/mL and 100 pg/mL [1].
| Physiological Measurements | * Muscle tension measured for contraction. * Membrane resting potential
recorded using intracellular microelectrodes [1]. | | Key Pharmacological Tests | + Receptor blockade:

Contraction tested in the presence of curare and piperazine (no blockade observed). « Depolarization-

independent action: Contraction tested in muscles depolarized with high K+ solutions [1]. |

The neuromuscular paralysis pathway can be visualized as follows:
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Additional Mechanisms and Applications

Beyond its primary anthelmintic action, tetramisole hydrochloride has other clinically relevant activities.

¢ Immunostimulatory Effects: It can modify and enhance the host's immune response, which is the
basis for its use in treating rheumatoid arthritis and as an adjunct therapy in colorectal, head, and
neck cancers [2] [3]. The precise mechanism for this effect is not fully known.

¢ Alkaline Phosphatase Inhibition: The drug inhibits alkaline phosphatases from mammalian tissues,
such as kidney, liver, and bone [4]. This property makes it a useful tool in biochemical research for

selectively inhibiting this enzyme.

Key Information for Researchers
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e The Active Enantiomer: Tetramisole is a racemic compound. Its anthelmintic and immunostimulatory
activity is almost entirely attributed to the L-(-)-enantiomer, known as Levamisole [2] [5].

e Research Chemical Tool: Tetramisole and levamisole are used in laboratory settings for their
alkaline phosphatase inhibitory properties [4]. Recent analytical research has also developed a novel
spectrofluorimetric method for detecting I-tetramisole using the biological dye Felumin [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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